molecular formula C12H15NO4 B1677075 o-Anisic acid, ester with N,N-dimethylglycolamide CAS No. 6754-98-9

o-Anisic acid, ester with N,N-dimethylglycolamide

Cat. No.: B1677075
CAS No.: 6754-98-9
M. Wt: 237.25 g/mol
InChI Key: RHBSARBDEDXWOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

o-Anisic acid, ester with N,N-dimethylglycolamide is a Drug / Therapeutic Agent.

Properties

CAS No.

6754-98-9

Molecular Formula

C12H15NO4

Molecular Weight

237.25 g/mol

IUPAC Name

[2-(dimethylamino)-2-oxoethyl] 2-methoxybenzoate

InChI

InChI=1S/C12H15NO4/c1-13(2)11(14)8-17-12(15)9-6-4-5-7-10(9)16-3/h4-7H,8H2,1-3H3

InChI Key

RHBSARBDEDXWOB-UHFFFAOYSA-N

SMILES

CN(C)C(=O)COC(=O)C1=CC=CC=C1OC

Canonical SMILES

CN(C)C(=O)COC(=O)C1=CC=CC=C1OC

Appearance

Solid powder

6754-98-9

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

o-Anisic acid, ester with N,N-dimethylglycolamide

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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